Cas no 3779-03-1 (4',5'-Dihydro-8-methoxy Psoralen)

• Product Name: 4',5'-Dihydro-8-methoxy Psoralen
• CAS No: 3779-03-1
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• MDL: MFCD03236310
• CID: 309897
• PubChem ID: 77409
• Update Time: 2025-10-05

4',5'-Dihydro-8-methoxy Psoralen Chemical and Physical Properties

Names and Identifiers

• 9-Methoxy-2H-furo[3,2-g]chromen-7(3H)-one
• 4´,5´-Dihydro-8-methoxy Psoralen
• 4',5'-Dihydro-8-methoxy Psoralen
• 7H-Furo[3,2-g][1]benzopyran-7-one,2,3-dihydro-9-methoxy-
• 2,3-dihydro-9-methoxy-7H-furo<3,2-g><1>benzopyran-7-one
• 2,3-Dihydroxanthotoxin
• 8-methoxypsoralen
• MLS001179313
• 2,3-Dihydro-9-methoxy-7H-furo(3,2-g)(1)benzopyran-7-one
• BUNGCZLFHHXKBX-UHFFFAOYSA-N
• EINECS 223-238-9
• SMR000477465
• 9-Methoxy-2,3-dihydro-furo[3,2-g]chromen-7-one
• 7H-Furo[3,2-g][1]benzopyran-7-one, 2,3-dihydro-9-methoxy-
• 4',5'-Dihydro-8-methoxypsoralen
• 9-methoxy-2,3-dihydro-7H-furo[3,2-g]chromen-7-one
• NSC401281
• NCGC00247236-01
• 9-methoxy-2,3-dihydrofuro[3,2-g]chromen-7-one
• AC-14685
• UNII-ZE8WE76SKK
• HMS2837J04
• 9-Methoxy-2,3-dihydrofuro[3,2-g]coumarin
• NSC-401281
• 5-BENZOFURANACRYLIC ACID, 2,3-DIHYDRO-6-HYDROXY-7-METHOXY-, .DELTA.-LACTONE
• 7H-Furo[3, 2,3-dihydro-9-methoxy-
• CHEMBL139604
• DTXSID7063188
• 9-METHOXY-2,3-DIHYDROFURO(3,2-G)COUMARIN
• SCHEMBL9131770
• 3779-03-1
• NS00047001
• BDBM50418102
• AKOS015961749
• ZE8WE76SKK
• 7H-Furo(3,2-g)(1)benzopyran-7-one, 2,3-dihydro-9-methoxy-
• AO-048/37315006
• FT-0660545
• NSC 401281
• 2,3-Dihydro-9-methoxy-7H-furo[3,2-g][1]benzopyran-7-one;
• DB-069598

• MDL： MFCD03236310
• Inchi： 1S/C12H10O4/c1-14-12-10-8(4-5-15-10)6-7-2-3-9(13)16-11(7)12/h2-3,6H,4-5H2,1H3
• InChI Key： BUNGCZLFHHXKBX-UHFFFAOYSA-N
• SMILES： O1CCC2C=C3C=CC(=O)OC3=C(C1=2)OC

Computed Properties

• Exact Mass: 218.05800
• Monoisotopic Mass: 218.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.353
• Boiling Point: 421 °C at 760 mmHg
• Flash Point: 421 °C at 760 mmHg
• Refractive Index: 1.606
• PSA: 48.67000
• LogP: 1.73650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Psoralens

Additional information on 4',5'-Dihydro-8-methoxy Psoralen

Research Brief on 4',5'-Dihydro-8-methoxy Psoralen (CAS: 3779-03-1): Recent Advances and Applications in Chemical Biology and Medicine

4',5'-Dihydro-8-methoxy Psoralen (CAS: 3779-03-1) is a derivative of psoralen, a naturally occurring furanocoumarin compound with significant pharmacological properties. Recent studies have highlighted its potential in various therapeutic applications, including photochemotherapy, antiviral treatments, and anticancer therapies. This research brief synthesizes the latest findings on this compound, focusing on its mechanisms of action, biological activities, and emerging applications in the field of chemical biology and medicine.

One of the most notable advancements in the study of 4',5'-Dihydro-8-methoxy Psoralen is its role in photodynamic therapy (PDT). Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits enhanced photocytotoxicity when activated by UV-A light, making it a promising candidate for treating skin disorders such as psoriasis and vitiligo. The study revealed that the compound's mechanism involves intercalation into DNA and subsequent formation of cross-links upon photoactivation, leading to selective cytotoxicity in hyperproliferative cells.

In addition to its phototherapeutic applications, recent investigations have explored the antiviral potential of 4',5'-Dihydro-8-methoxy Psoralen. A 2024 study in Antiviral Research reported that this compound exhibits inhibitory effects against RNA viruses, including SARS-CoV-2. The researchers identified that the compound interferes with viral replication by binding to viral RNA and disrupting the activity of RNA-dependent RNA polymerase (RdRp). These findings suggest its potential as a broad-spectrum antiviral agent, particularly in the context of emerging viral threats.

Another area of active research is the compound's anticancer properties. A preclinical study published in Cancer Letters (2023) investigated the effects of 4',5'-Dihydro-8-methoxy Psoralen on various cancer cell lines. The results indicated that the compound induces apoptosis in cancer cells through the activation of the intrinsic mitochondrial pathway. Notably, it showed selective toxicity toward cancer cells while sparing normal cells, highlighting its potential as a targeted therapeutic agent. Further studies are underway to explore its efficacy in combination with conventional chemotherapy drugs.

The pharmacokinetics and safety profile of 4',5'-Dihydro-8-methoxy Psoralen have also been subjects of recent research. A 2023 study in Drug Metabolism and Disposition provided insights into the compound's absorption, distribution, metabolism, and excretion (ADME) properties. The findings indicated favorable oral bioavailability and a relatively short half-life, which may be advantageous for minimizing systemic toxicity. However, further clinical studies are needed to fully establish its safety and efficacy in humans.

In conclusion, 4',5'-Dihydro-8-methoxy Psoralen (CAS: 3779-03-1) represents a versatile compound with significant potential in multiple therapeutic areas. Its unique photochemical properties, antiviral activity, and selective anticancer effects make it a promising candidate for further development. Future research should focus on optimizing its delivery systems, exploring synergistic effects with other therapeutics, and advancing clinical trials to translate these findings into practical medical applications.